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Compound Name: GLP-1 receptor agonist 4

Cat. No.: B15145351 Get Quote

Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone pivotal for glucose homeostasis,

primarily by stimulating glucose-dependent insulin secretion.[1] GLP-1 receptor agonists (GLP-

1RAs) are a class of therapeutic agents that mimic the action of endogenous GLP-1.[2]

Exendin-4 (Ex-4), a long-acting GLP-1 receptor agonist originally isolated from the saliva of the

Gila monster, is extensively used in research due to its resistance to degradation by the

enzyme dipeptidyl peptidase-4 (DPP-4).[1][3][4] This property ensures sustained activation of

the GLP-1 receptor (GLP-1R), a G protein-coupled receptor, making it a valuable tool for

studying cellular signaling and physiological responses in primary cell cultures.[3][4]

Mechanism of Action

Upon binding to the GLP-1R, Exendin-4 initiates a cascade of intracellular signaling events.[4]

The receptor is coupled to the Gαs protein, which activates adenylyl cyclase, leading to an

increase in intracellular cyclic AMP (cAMP).[5] Elevated cAMP levels activate two main

downstream effectors: Protein Kinase A (PKA) and Exchange Protein Directly Activated by

cAMP (EPAC).[4][5][6] These pathways collectively mediate the diverse biological effects of

GLP-1R activation, including regulation of ion channel activity, gene expression, and

modulation of cell survival and proliferation pathways like PI3K/Akt and MAPK/ERK.[4][5][7][8]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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